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Compound of Interest

Compound Name: EN40

Cat. No.: B607303 Get Quote

EN40B, also designated as 722M24, is a high-tensile chromium-molybdenum alloy steel

specifically engineered for nitriding.[1] This thermochemical process involves diffusing nitrogen

into the steel's surface to create an exceptionally hard, wear-resistant case while maintaining a

tough, ductile core.[1] The steel is typically supplied in the hardened and tempered 'T'

condition, offering a combination of high wear resistance, good toughness, excellent shock

resistance, and good ductility.[2][3][4] Its properties make it suitable for high-stress components

in the automotive, aerospace, and general engineering sectors, including gears, crankshafts,

pins, and spindles.[5]

Chemical Composition
The precise balance of alloying elements in EN40B is critical to achieving its desired

mechanical properties, particularly its excellent response to the nitriding process. The standard

chemical composition is detailed below.
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Element Symbol Content (%)

Carbon C 0.20 - 0.28

Silicon Si 0.10 - 0.35

Manganese Mn 0.45 - 0.70

Chromium Cr 2.80 - 3.50

Molybdenum Mo 0.40 - 0.65

Nickel Ni 0.40 (Max)

Sulfur S 0.040 (Max)

Phosphorus P 0.035 (Max)

Data compiled from multiple

sources.[2][3][5][6]

Influence of Key Alloying Elements
The unique characteristics of EN40B are derived directly from its specific elemental makeup:

Chromium (Cr): As the primary alloying element, chromium is fundamental to this steel's

performance. At a concentration of approximately 3%, it is crucial for the nitriding process.

Chromium forms very hard chromium nitrides at the surface, which is the primary reason

EN40B can achieve a case hardness of over 61 HRC.[7] It also enhances corrosion

resistance and improves high-temperature strength.

Molybdenum (Mo): Molybdenum works in synergy with chromium to increase the steel's

hardenability, toughness, and strength at elevated temperatures. It helps prevent temper

embrittlement and enhances the core strength of the material, providing a tough foundation

for the hard-nitrided case.[1] This makes EN40B components resistant to shock and fatigue.

[5]

Carbon (C): The carbon content is kept relatively low (0.20-0.28%) to ensure good

toughness and ductility in the core. This level is sufficient to form a strong martensitic
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microstructure upon quenching but low enough to avoid the brittleness that would be

detrimental in high-shock applications.

Manganese (Mn): Manganese acts as a deoxidizer during the steelmaking process. It also

improves hardenability and, when combined with sulfur, forms manganese sulfides, which

can improve machinability.

Methodology for Compositional Analysis
While specific experimental research papers are not cited, the standard industrial protocol for

determining the elemental composition of EN40B and other alloy steels is Optical Emission

Spectrometry (OES).

Experimental Protocol: Optical Emission Spectrometry (OES)

Sample Preparation: A sample of the steel is cut from the main batch or component. The

surface to be analyzed is ground flat and polished to remove any surface contamination or

decarburized layers, ensuring the analysis is representative of the bulk material.

Excitation: The prepared sample is placed in the spectrometer's analysis chamber. A high-

voltage electrical discharge (a spark or arc) is generated between an electrode and the

sample surface in an inert argon atmosphere.

Atomization and Emission: The intense energy from the spark vaporizes a small amount of

the sample, causing the atoms of each element to be excited to higher energy states. As

these atoms return to their ground state, they emit light at characteristic wavelengths, unique

to each element.

Detection and Quantification: The emitted light is passed through a diffraction grating, which

separates it into its constituent spectral lines (wavelengths). Photomultiplier tubes or charge-

coupled devices (CCDs) are positioned to detect the intensity of the light at each specific

wavelength corresponding to the elements of interest (Fe, C, Cr, Mo, Mn, etc.).

Data Analysis: The intensity of the light measured for each spectral line is directly

proportional to the concentration of that element in the sample. The spectrometer's software,

calibrated with certified reference materials of known composition, converts these intensity

readings into weight percentages, providing a precise chemical analysis of the steel.
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This non-destructive and rapid technique is the cornerstone of quality control in steel

manufacturing, ensuring that each batch of EN40B meets the stringent compositional

standards required for its intended applications.

Visualization of Element-Property Relationships
The following diagram illustrates the logical relationship between the primary alloying elements

in EN40B and the key material properties they impart.
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Caption: Influence of EN40B's key alloying elements on its final properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. niftyalloys.com [niftyalloys.com]

2. highpeaksteels.com [highpeaksteels.com]

3. smithmetal.com [smithmetal.com]

4. EN40B Steel | 722M24 [smithmetal.com]

5. EN40B Round Bars / 722M24 / 32CrMo12 / 1.7361 / 30CD12 Forged Bars
[textronsteelalloys.com]

6. Shelley Steels LTD - Supplier of Nitriding and Alloy Steels - EN40B [shelleysteels.co.uk]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b607303?utm_src=pdf-body
https://www.benchchem.com/product/b607303?utm_src=pdf-body
https://www.benchchem.com/product/b607303?utm_src=pdf-body-img
https://www.benchchem.com/product/b607303?utm_src=pdf-body
https://www.benchchem.com/product/b607303?utm_src=pdf-custom-synthesis
https://niftyalloys.com/products/en40b-nitriding-steel
https://highpeaksteels.com/en40b-722m24-steel/
https://www.smithmetal.com/pdf/engineering/en40b.pdf
https://www.smithmetal.com/en40b.htm
https://www.textronsteelalloys.com/en40b-round-bars-722m24-1-7361/
https://www.textronsteelalloys.com/en40b-round-bars-722m24-1-7361/
https://shelleysteels.co.uk/en40b.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. westyorkssteel.com [westyorkssteel.com]

To cite this document: BenchChem. [A Technical Guide to the Composition of EN40B
Chromium-Molybdenum Steel]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607303#en40b-chromium-molybdenum-steel-
composition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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